3-Methylvaleric acid

Specification

• CAS No.: 105-43-1
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: 3-methylpentanoic acid
• Standard InChI: InChI=1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• Standard InChI Key: IGIDLTISMCAULB-UHFFFAOYSA-N
• SMILES: CCC(C)CC(=O)O
• Canonical SMILES: CCC(C)CC(=O)O
• Boiling Point: 196.00 to 198.00 °C. @ 760.00 mm Hg

Introduction

Chemical Identity and Structure

3-Methylvaleric acid, also known as 3-methylpentanoic acid, is a six-carbon carboxylic acid with a methyl branch at the third carbon position. It has the molecular formula C6H12O2 and a molecular weight of 116.16 g/mol. This compound is classified as a methyl-branched fatty acid, specifically a short-chain fatty acid with a branched-chain saturated structure.

Nomenclature and Identification

The compound has several synonyms used in scientific and commercial contexts:

Parameter	Information
CAS Number	105-43-1
Common Names	3-Methylpentanoic acid, sec-butylacetic acid, β-methylvaleric acid
FEMA Number	3437
InChIKey	IGIDLTISMCAULB-UHFFFAOYSA-N
EINECS	203-297-7

Table 1: Identification parameters of 3-methylvaleric acid

From a chemical perspective, 3-methylvaleric acid is defined as "a methyl-branched fatty acid that is pentanoic acid which carries a methyl group at position 3". It functions as a plant metabolite, animal metabolite, fungal metabolite, and flavoring agent.

Physical and Chemical Properties

3-Methylvaleric acid exhibits distinctive physical and chemical characteristics that influence its applications and handling requirements.

Physical Properties

The compound exists as a clear colorless to slightly yellow liquid at room temperature with specific physical parameters:

Property	Value
Physical State	Clear liquid
Color	Colorless to almost colorless
Melting Point	-41°C
Boiling Point	196-198°C
Density	0.93 g/mL at 25°C
Specific Gravity	0.930
Refractive Index	n20/D 1.416
Flash Point	185°F (85°C)
Water Solubility	Insoluble
LogP	1.66

Table 2: Physical properties of 3-methylvaleric acid

Chemical Properties

3-Methylvaleric acid displays the typical reactivity of carboxylic acids. It has a pKa value of 4.766 at 25°C, indicating moderate acidity comparable to other short-chain fatty acids. The compound readily forms esters, amides, and salts through standard carboxylic acid reactions.

Natural Occurrence

3-Methylvaleric acid has been detected in various natural sources, demonstrating its widespread presence in food and plant materials:

Source Category	Specific Examples
Dairy Products	Parmesan, provolone, romano, goat and sheep cheese
Plant Materials	Tobacco leaves (d-form), baked potato, black tea, chempedak (Arthocarpus polyphema)
Animal Sources	Lamb fat
Beverages	Rum
Other Foods	Cocoa

Table 3: Natural sources of 3-methylvaleric acid

The compound's presence in these diverse food sources contributes to their characteristic flavor profiles, particularly in aged cheeses where it develops during ripening processes.

Synthesis and Preparation

The primary industrial method for synthesizing 3-methylvaleric acid involves a multi-step process starting from diethyl sec-butylmalonate.

Synthetic Pathway

The standard preparation method begins with diethyl sec-butylmalonate, which undergoes hydrolysis followed by decarboxylation to yield 3-methylvaleric acid. This synthetic route provides good yields and can be scaled for commercial production.

Applications and Uses

3-Methylvaleric acid serves several important functions in both industrial and research contexts.

Flavor Applications

The compound is registered as FEMA 3437 for flavoring applications. Its distinctive sensory profile makes it valuable in flavor compositions, particularly for:

• Cheese flavorings

• Savory food applications

• Fruit flavor complexes

Chemical Synthesis

Beyond flavoring, 3-methylvaleric acid functions as an important chemical intermediate. One notable application is its use in the synthesis of 3-methyl-1-pentanol. This derived alcohol finds applications in fragrance compositions and as a chemical intermediate.

Sensory Properties

The sensory characteristics of 3-methylvaleric acid make it particularly valuable in flavor applications.

Aroma Profile

3-Methylvaleric acid has a complex odor profile described as "sour, herbaceous, slightly green". Additional odor characteristics include:

• Animal

• Sharp

• Acidic

• Cheesy

• Fruity

• Sweaty

Its aroma detection threshold ranges from 46 to 280 ppb, indicating its potency as an odorant even at low concentrations.

Taste Profile

At a concentration of 30 ppm, 3-methylvaleric acid exhibits taste characteristics described as "sour, cheesey, fresh with fruity notes". This multifaceted flavor profile explains its value in food flavoring applications, particularly in cheese and savory contexts.

Hazard Parameter	Classification
Hazard Codes	C (Corrosive)
Risk Statements	34 (Causes burns)
Safety Statements	26-36/37/39-45 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice; Wear suitable protective clothing, gloves and eye/face protection; In case of accident or if you feel unwell, seek medical advice immediately)
UN Number	UN 3265 8/PG 2
WGK Germany	3
Hazard Class	8
Packing Group	II

Table 4: Safety classification of 3-methylvaleric acid